Cas no 1228878-45-2 ((1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride)

• Product Name: (1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride
• CAS No: 1228878-45-2
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 842748
• PubChem ID: 46942223
• Update Time: 2025-05-23

(1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride
• [1-(4-bromophenyl)cyclobutyl]methanamine,hydrochloride
• 1-(4-Bromophenyl)cyclobutyl)methanaminium chloride
• Cyclobutanemethanamine, 1-(4-bromophenyl)-, hydrochloride (1:1)
• [1-(4-bromophenyl)cyclobutyl]methanamine;hydrochloride
• DTXSID50677569
• Cyclobutanemethanamine, 1-(4-bromophenyl)-, hydrochloride
• 1-[1-(4-BROMOPHENYL)CYCLOBUTYL]METHANAMINE HYDROCHLORIDE
• 1228878-45-2
• 1-[1-(4-Bromophenyl)cyclobutyl]methanamine--hydrogen chloride (1/1)
• G78925
• AKOS015902224
• (1-(4-bromophenyl)cyclobutyl)methanaminehydrochloride
• CS-0338479

• MDL： MFCD09864761
• Inchi： 1S/C11H14BrN.ClH/c12-10-4-2-9(3-5-10)11(8-13)6-1-7-11;/h2-5H,1,6-8,13H2;1H
• InChI Key： PGVMTOUDCXVEJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CN)CCC1.Cl

Computed Properties

• Exact Mass: 275.00764g/mol
• Monoisotopic Mass: 275.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride

Introduction to (1-(4-Bromophenyl)cyclobutyl)methanamine Hydrochloride (CAS No. 1228878-45-2)

The compound (1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride (CAS No. 1228878-45-2) is a highly specialized chemical entity with significant applications in various fields, including pharmaceuticals, materials science, and advanced chemical synthesis. This compound is characterized by its unique structure, which combines a cyclobutane ring substituted with a 4-bromophenyl group and a methanamine moiety, all of which contribute to its distinctive chemical properties and reactivity.

Recent advancements in chemical synthesis have allowed for the precise construction of such complex molecules, enabling researchers to explore their potential in diverse applications. The cyclobutane ring in this compound is particularly interesting due to its strained geometry, which can impart unique electronic and steric properties. The 4-bromophenyl group further enhances the compound's versatility, offering opportunities for functionalization and participation in various chemical reactions.

One of the most promising areas of research involving (1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride is its application in drug discovery. The compound's structure lends itself well to interactions with biological targets, making it a valuable tool in the development of novel therapeutic agents. Recent studies have highlighted its potential as a lead compound in the design of inhibitors for specific enzymes and receptors, paving the way for innovative treatments in fields such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also garnered attention in materials science. The combination of the cyclobutane ring and the bromophenyl group provides a platform for the creation of advanced materials with tailored properties. Researchers have explored its use in the synthesis of high-performance polymers and nanomaterials, demonstrating its potential in creating materials with enhanced mechanical strength, thermal stability, and electronic conductivity.

The synthesis of (1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride involves a series of carefully optimized steps that ensure high yields and purity. Recent advancements in catalytic methods and stereocontrol techniques have further refined these processes, enabling the production of enantiomerically pure compounds that are essential for biological studies and drug development.

From an environmental standpoint, understanding the behavior and degradation pathways of this compound is crucial for ensuring sustainable practices in its production and use. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, which aligns with current efforts to develop eco-friendly chemical processes.

In conclusion, (1-(4-Bromophenyl)cyclobutyl)methanamine hydrochloride (CAS No. 1228878-45-2) stands as a testament to the ingenuity of modern chemistry, offering a versatile platform for innovation across multiple disciplines. As research continues to uncover new applications and insights into this compound's properties, it is poised to play an increasingly important role in advancing science and technology.